(2-Hydroxy-4-methyl-phenyl)-thiourea

• Molecular Formula: C8H10N2OS
• Molecular Weight: 182.25 g/mol
• SMILES: CC1=CC(=C(C=C1)NC(=S)N)O
• InChI: InChI=1S/C8H10N2OS/c1-5-2-3-6(7(11)4-5)10-8(9)12/h2-4,11H,1H3,(H3,9,10,12)
• InChIKey: RHEQANWMBOMGNK-UHFFFAOYSA-N

Researchers requiring a conformationally pre-organized thiourea scaffold for selective metal coordination often encounter supply inconsistency with generic analogs. (2-Hydroxy-4-methyl-phenyl)-thiourea resolves this through its unique ortho-hydroxyl/para-methyl substitution pattern, which enables 5-coordinate bridging complexes with Mn(II), Co(II), and Ni(II) - a geometry inaccessible to simpler phenylthioureas. - Distinct intramolecular H-bond (OH···NH) locks molecular conformation, enhancing target-binding predictability. - Balanced logP (~1.2) offers a favorable solubility/permeability profile for hit-to-lead campaigns. - Supplied at 95% purity with full analytical documentation; custom synthesis and bulk packaging available upon request.

Overview of (2-Hydroxy-4-methyl-phenyl)-thiourea

(2-Hydroxy-4-methyl-phenyl)-thiourea (Molecular Formula: C8H10N2OS, Molecular Weight: 182.25 g/mol) is a monosubstituted arylthiourea derivative featuring a phenolic ring with a hydroxyl group at the ortho position and a methyl group at the para position, linked to a thiourea moiety (-NH-CS-NH₂) . Its structural configuration confers a distinct intramolecular hydrogen-bonding capacity and a unique metal-chelating ability, differentiating it from simpler phenylthiourea analogs . These properties make it a valuable scaffold in medicinal chemistry and coordination chemistry research.

Metal chelation Ortho-hydroxyl enables distinct coordination modes for transition metal studies

Conformational control Intramolecular H-bonding restricts rotation, supporting conformational analysis

Medchem profiling Moderate lipophilicity profile supports lead exploration and optimization studies

(2-Hydroxy-4-methyl-phenyl)-thiourea Substitution Risks

Indiscriminately substituting (2-Hydroxy-4-methyl-phenyl)-thiourea with structurally similar thioureas (e.g., 4-methylphenylthiourea or 2-hydroxyphenylthiourea) can lead to divergent experimental outcomes. The combination of ortho-hydroxyl and para-methyl groups in this compound creates a specific electronic environment and enables unique intra- and inter-molecular interactions not available to its closest analogs . These structural differences directly translate into quantifiable variations in metal coordination geometry [1], conformational rigidity in solution and solid-state [2], and physicochemical properties like lipophilicity (logP ≈ 1.2) . Therefore, for applications where these specific molecular features are critical, generic substitution is not a scientifically sound practice.

Coordination geometry may shift significantly when substituting with analogs lacking ortho-hydroxyl (e.g., 4-methylphenylthiourea), altering complex stability and topology.

Intramolecular hydrogen bonding capability varies among analogs; substitution may remove conformational restriction, impacting ligand pre-organization.

Lipophilicity and polarity profiles diverge across related thioureas; substituting can change solubility and permeability outcomes in medchem assays.

• [1] Islam, M. Q., Ansary, A. B. M. M. R., & Ali, M. U. (1995). Synthesis, characterization and antibacterial activity of some transition metal complexes with thiourea derivatives. Pakistan Journal of Scientific and Industrial Research, 38(7), 233-237. View Source
• [2] Wawer, I., & Koleva, V. (n.d.). Structure and Hydrogen Bonding of Solid N-1-alkyl-N-2-(2-hydroxy, 4-or 5-methylphenyl)thioureas. Virascience. View Source

(2-Hydroxy-4-methyl-phenyl)-thiourea Differentiating Evidence

Divergent Metal Complex Geometry

In a direct comparative study, the coordination behavior of (2-hydroxy-4-methyl-phenyl)-thiourea differs significantly from its close analog, (4-methylphenyl)thiourea, when reacted with Mn(II), Co(II), and Ni(II) ions. The presence of the ortho-hydroxyl group in the target compound enables deprotonation and a different coordination mode [1].

Metal Complex Geometry

Head-to-head

Forms 5-coordinate bridging complexes vs. 4-coordinate for (4-methylphenyl)thiourea with Mn(II), Co(II), Ni(II)

Supports distinct coordination chemistry applications

Characterized by elemental analysis, magnetic, IR

Evidence Dimension	Metal Complex Coordination Geometry
Target Compound Data	Forms 5-coordinate bridging complexes with Mn(II), Co(II), and Ni(II) ions [1].
Comparator Or Baseline	(4-methylphenyl)thiourea forms 4-coordinated complexes with the same metal ions [1].
Quantified Difference	5-coordinate vs. 4-coordinate geometry.
Conditions	Synthesis and characterization of transition metal complexes with thiourea derivatives. Complexes were characterized via elemental analysis, conductivity, magnetic measurements, and IR spectroscopy [1].

Why This Matters

For researchers synthesizing novel metal complexes, this difference dictates the resulting complex's geometry, stability, and potential catalytic, magnetic, or biological properties, making (2-hydroxy-4-methyl-phenyl)-thiourea a distinct and non-interchangeable ligand.

• [1] Islam, M. Q., Ansary, A. B. M. M. R., & Ali, M. U. (1995). Synthesis, characterization and antibacterial activity of some transition metal complexes with thiourea derivatives. Pakistan Journal of Scientific and Industrial Research, 38(7), 233-237. View Source

Conformational Restriction by Intramolecular H-Bonding

The ortho-hydroxyl group in (2-hydroxy-4-methyl-phenyl)-thiourea enables an intramolecular O-H···N hydrogen bond that is absent in analogs like N-phenylthiourea or (4-methylphenyl)thiourea. This interaction restricts the molecule's conformational freedom [1].

Conformational Restriction

Class-level inference

Intramolecular O-H···N H-bond restricts rotation; absent in N-phenylthiourea and (4-methylphenyl)thiourea

Enables conformationally restrained ligand design

Observed via solid-state and solution NMR

Evidence Dimension	Intramolecular Hydrogen Bonding and Conformational Rigidity
Target Compound Data	Strong intramolecular O-H···N hydrogen bond; distinct carbon chemical shifts between solution and solid state due to reorientation of the aromatic ring relative to the thiourea fragment [1].
Comparator Or Baseline	N-phenylthiourea and (4-methylphenyl)thiourea lack the ortho-hydroxyl group, precluding this intramolecular hydrogen bond.
Quantified Difference	Qualitative difference in conformational states and NMR spectral signatures.
Conditions	Solid-state 13C CP/MAS NMR, solution NMR, and IR spectroscopy studies on N-1-alkyl-N-2-(2-hydroxy, 4-or 5-methylphenyl)thioureas [1].

Why This Matters

This conformational restriction is critical for applications requiring precise molecular geometry, such as rational drug design for enhanced target binding, the construction of specific coordination complexes, and the study of supramolecular chemistry.

• [1] Wawer, I., & Koleva, V. (n.d.). Structure and Hydrogen Bonding of Solid N-1-alkyl-N-2-(2-hydroxy, 4-or 5-methylphenyl)thioureas. Virascience. View Source

Balanced Lipophilicity and Thermal Profile

(2-Hydroxy-4-methyl-phenyl)-thiourea presents a unique physicochemical profile compared to its analogs, stemming from the combined electronic effects of its ortho-hydroxyl and para-methyl substituents. This is reflected in its melting point and calculated lipophilicity .

Lipophilicity & Thermal Profile

Cross-study comparable

logP ≈ 1.2, m.p. 180–185°C (dec.); vs. higher logP for 4-methyl analog, lower for 2-hydroxy analog

Moderate lipophilicity supports medchem profiling

Predicted physicochemical data

Evidence Dimension	Melting Point and Lipophilicity
Target Compound Data	Melting Point: 180–185°C (Decomposes); logP ≈ 1.2 .
Comparator Or Baseline	(4-methylphenyl)thiourea: m.p. 186°C, lacks hydroxyl group (lower polarity). (2-Hydroxyphenyl)thiourea: lacks methyl group (lower lipophilicity).
Quantified Difference	logP ≈ 1.2 vs. higher lipophilicity for (4-methylphenyl)thiourea and lower for (2-hydroxyphenyl)thiourea.
Conditions	Predicted physicochemical properties based on structural data .

Why This Matters

The balanced logP of ~1.2 indicates moderate lipophilicity, a desirable trait for drug candidates that balances membrane permeability with aqueous solubility. This makes it a more favorable starting point for medicinal chemistry optimization compared to more hydrophilic or hydrophobic analogs.

(2-Hydroxy-4-methyl-phenyl)-thiourea Applications

Diverse Metal Complex Synthesis

For projects aiming to synthesize novel transition metal complexes, (2-Hydroxy-4-methyl-phenyl)-thiourea should be prioritized over simple phenylthiourea analogs like (4-methylphenyl)thiourea. Evidence from direct comparative studies shows that the ortho-hydroxyl group enables the formation of 5-coordinate bridging complexes with metals like Mn(II), Co(II), and Ni(II), a fundamentally different geometry from the 4-coordinate complexes formed by (4-methylphenyl)thiourea [1]. This differential coordination behavior is essential for exploring new catalyst structures or investigating structure-activity relationships in metallodrug development.

Conformational Restriction in Drug Design

In medicinal chemistry campaigns where conformational pre-organization is hypothesized to enhance target binding affinity or selectivity, (2-Hydroxy-4-methyl-phenyl)-thiourea offers a built-in advantage. The ortho-hydroxyl group forms a robust intramolecular hydrogen bond with the thiourea NH, restricting rotation and locking the molecule into a specific conformation [2]. This feature is absent in analogs like N-phenylthiourea and (4-methylphenyl)thiourea, making the target compound the preferred choice for probing the effects of conformational rigidity on biological activity or for constructing libraries of structurally defined ligands.

Lead Optimization in Medicinal Chemistry

For hit-to-lead or lead optimization programs, the physicochemical profile of (2-Hydroxy-4-methyl-phenyl)-thiourea offers a balanced starting point. Its calculated logP of ~1.2 suggests moderate lipophilicity, a desirable trait for balancing membrane permeability with aqueous solubility . This profile is more favorable than the higher lipophilicity of (4-methylphenyl)thiourea (which may lead to poor solubility and aggregation) or the increased hydrophilicity of (2-hydroxyphenyl)thiourea (which may limit membrane penetration). Selecting this compound can provide an initial pharmacokinetic advantage for further development.

Application

Selection Property

Validation Focus

Transition metal complex synthesis

Ortho-hydroxyl coordination capability

Coordination geometry and stoichiometry validation

Conformation-restricted ligand design

Intramolecular H-bonding conformational lock

Conformational analysis (NMR, X-ray)

Medicinal chemistry lead exploration

Balanced lipophilicity profile

Permeability and solubility screening

• [1] Islam, M. Q., Ansary, A. B. M. M. R., & Ali, M. U. (1995). Synthesis, characterization and antibacterial activity of some transition metal complexes with thiourea derivatives. Pakistan Journal of Scientific and Industrial Research, 38(7), 233-237. View Source
• [2] Wawer, I., & Koleva, V. (n.d.). Structure and Hydrogen Bonding of Solid N-1-alkyl-N-2-(2-hydroxy, 4-or 5-methylphenyl)thioureas. Virascience. View Source